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Compound of Interest

Compound Name: 2,2,3,3-Tetramethylpentane

Cat. No.: B1619375

An In-Depth Technical Guide to the Molecular Structure and Isomerism of 2,2,3,3-
Tetramethylpentane

Abstract

This technical guide provides a comprehensive overview of 2,2,3,3-tetramethylpentane, a
saturated acyclic hydrocarbon. The document details its molecular structure, explores the
broader context of its constitutional isomers, and presents key physicochemical and spectral
data. Methodologies for the synthesis and characterization of such branched alkanes are also
discussed, aimed at providing researchers, scientists, and drug development professionals with
a thorough understanding of this compound and its isomeric landscape.

Molecular Structure of 2,2,3,3-Tetramethylpentane

2,2,3,3-Tetramethylpentane is a highly branched alkane and a structural isomer of nonane. Its
systematic name indicates a central five-carbon (pentane) chain. This backbone is heavily
substituted with four methyl groups (—CHs), with two attached to the second carbon atom and
two to the third carbon atom.[1] This arrangement results in a compact and sterically hindered
molecule.

The molecular formula for 2,2,3,3-tetramethylpentane is CoHz0.[2][3][4][5] Its molecular weight
is approximately 128.26 g/mol .[2][3][4] The high degree of branching significantly influences its
physical properties, such as boiling point and melting point, when compared to its less
branched isomers.
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Figure 1: Molecular structure of 2,2,3,3-tetramethylpentane.

Isomerism of Nonane (CsH2o0)

The molecular formula CeH20 corresponds to 35 constitutional (structural) isomers, which are
compounds sharing the same molecular formula but differing in the connectivity of their atoms.
[6][7][8] These isomers can be categorized based on the length of their principal carbon chain.
2,2,3,3-Tetramethylpentane is one of eight isomers that are based on a five-carbon (pentane)
backbone.[9]

The isomers of CoHz2o include:

e One straight-chain isomer: n-nonane.[8]
o Three methyl-substituted octanes.[9]

o Eleven dimethyl-substituted heptanes.[9]
o Twelve trimethyl-substituted hexanes.[9]

o Eight tetramethyl- and other substituted pentanes, including 2,2,3,3-tetramethylpentane.[8]
[°]

The structural diversity among these isomers leads to a wide range of physical properties.
Generally, increased branching lowers the boiling point due to a reduction in surface area and
weaker intermolecular van der Waals forces, while it can increase the melting point if the
branching allows for a more compact, crystalline structure.
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Figure 2: Selected constitutional isomers of CoHzo.

Physicochemical Properties

The distinct structural characteristics of 2,2,3,3-tetramethylpentane and its isomers are
reflected in their physical properties. The following table summarizes key data for 2,2,3,3-
tetramethylpentane and provides a comparison with another isomer, 2,2,3,4-
tetramethylpentane, to illustrate the impact of subtle structural changes.

Property 2,2,3,3-Tetramethylpentane  2,2,3,4-Tetramethylpentane
Molecular Formula CoH20[2][3][4][5] CoH20[10][11]

Molecular Weight 128.26 g/mol [2][3][4] 128.26 g/mol [12]

CAS Registry Number 7154-79-2[2][4] 1186-53-4[10][11]

Boiling Point 140.3 °C[5] 133.0 °C[10][12]

Melting Point -9.8 °C[5] -121.1 °C[10][12]

Density Not Available 0.7350 g/cm3[12]

Refractive Index Not Available 1.4125[12]

Experimental Protocols and Characterization
Synthesis

While a specific, detailed synthesis protocol for 2,2,3,3-tetramethylpentane is not readily
available in the surveyed literature, its synthesis can be approached using established
organometallic reactions common for creating sterically hindered alkanes. A plausible method
would involve the reaction of an appropriate Grignard reagent with a tertiary alkyl halide.

A documented synthesis for a related isomer, 2,2,4,4-tetramethylpentane, involved the reaction
of dimethyl zinc with 2,2,4-trimethyl-4-chloropentane.[13] This suggests that a similar coupling
reaction, potentially using a different organometallic reagent and a suitably structured alky!l
halide, could be employed to synthesize 2,2,3,3-tetramethylpentane.

Purification and Analysis
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Post-synthesis, the product would require purification, typically through fractional distillation, to
separate it from unreacted starting materials, solvents, and byproducts.

The identity and purity of the synthesized compound are confirmed using a suite of analytical
techniques:

e Gas Chromatography-Mass Spectrometry (GC-MS): This technique separates the
components of a mixture and provides a mass spectrum for each. The mass spectrum of
2,2,3,3-tetramethylpentane is available in databases like the NIST WebBook and serves as
a fingerprint for its identification.[2]

e Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 13C NMR spectroscopy are
crucial for elucidating the precise carbon-hydrogen framework of a molecule. For 2,2,3,3-
tetramethylpentane, the high symmetry would lead to a relatively simple spectrum. 13C
NMR data is available on platforms like SpectraBase, which can be used to confirm the
carbon environment.[14]

e Infrared (IR) Spectroscopy: IR spectroscopy can confirm the presence of C-H bonds and the
absence of other functional groups, consistent with an alkane structure. The gas-phase IR
spectrum for this compound is also available for reference.[15]
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Figure 3: Generalized experimental workflow for alkane synthesis and analysis.

Conclusion
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2,2,3,3-Tetramethylpentane is a structurally interesting member of the CoH20 isomer family. Its
highly branched and compact nature imparts distinct physical properties compared to its less-
branched counterparts. Understanding its structure in the context of its 34 other constitutional
isomers provides valuable insight into the principles of isomerism and structure-property
relationships in alkanes. The characterization of such molecules relies on standard, powerful
analytical techniques including mass spectrometry and NMR, which confirm the unique atomic
arrangement of each isomer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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3-3-tetramethylpentane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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